Androst-5-ene-3β,17β-diol 3,17-diacetate
Androst-5-ene-3β,17β-diol 3,17-diacetate
Brand Name:
Vulcanchem
CAS No.:
2099-26-5
VCID:
VC0160097
InChI:
InChI=1S/C23H34O4/c1-14(24)26-17-9-11-22(3)16(13-17)5-6-18-19-7-8-21(27-15(2)25)23(19,4)12-10-20(18)22/h5,17-21H,6-13H2,1-4H3/t17-,18-,19-,20-,21-,22-,23-/m0/s1
SMILES:
CC(=O)OC1CCC2(C3CCC4(C(C3CC=C2C1)CCC4OC(=O)C)C)C
Molecular Formula:
C23H34O4
Molecular Weight:
374.5 g/mol
Androst-5-ene-3β,17β-diol 3,17-diacetate
CAS No.: 2099-26-5
Reference Standards
VCID: VC0160097
Molecular Formula: C23H34O4
Molecular Weight: 374.5 g/mol
| CAS No. | 2099-26-5 |
|---|---|
| Product Name | Androst-5-ene-3β,17β-diol 3,17-diacetate |
| Molecular Formula | C23H34O4 |
| Molecular Weight | 374.5 g/mol |
| IUPAC Name | [(3S,8R,9S,10R,13S,14S,17S)-17-acetyloxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate |
| Standard InChI | InChI=1S/C23H34O4/c1-14(24)26-17-9-11-22(3)16(13-17)5-6-18-19-7-8-21(27-15(2)25)23(19,4)12-10-20(18)22/h5,17-21H,6-13H2,1-4H3/t17-,18-,19-,20-,21-,22-,23-/m0/s1 |
| Standard InChIKey | QXKRUGDXPWHXHL-FQJIPJFPSA-N |
| Isomeric SMILES | CC(=O)O[C@H]1CC[C@@]2([C@H]3CC[C@]4([C@H]([C@@H]3CC=C2C1)CC[C@@H]4OC(=O)C)C)C |
| SMILES | CC(=O)OC1CCC2(C3CCC4(C(C3CC=C2C1)CCC4OC(=O)C)C)C |
| Canonical SMILES | CC(=O)OC1CCC2(C3CCC4(C(C3CC=C2C1)CCC4OC(=O)C)C)C |
| Appearance | Powder |
| PubChem Compound | 102205 |
| Last Modified | Nov 11 2021 |
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